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Introduction
2-(Piperidin-3-yl)acetic acid hydrochloride is a heterocyclic compound belonging to the

piperidine class of molecules. Piperidine and its derivatives are significant scaffolds in

medicinal chemistry, appearing in the structure of numerous pharmaceuticals. This document

provides a comprehensive overview of the core physicochemical properties of 2-(Piperidin-3-
yl)acetic acid hydrochloride, outlines detailed experimental protocols for their determination,

and explores its potential biological activity through an examination of relevant signaling

pathways. All quantitative data are presented in clear, tabular formats for ease of reference and

comparison.

Physicochemical Properties
The physicochemical properties of a compound are critical in drug discovery and development,

influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its

formulation characteristics. The following tables summarize the key physicochemical identifiers

and computed properties for 2-(Piperidin-3-yl)acetic acid hydrochloride.[1] Experimental

data for the melting point, solubility, pKa, and logP were not available in the public domain at

the time of this writing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1314125?utm_src=pdf-interest
https://www.benchchem.com/product/b1314125?utm_src=pdf-body
https://www.benchchem.com/product/b1314125?utm_src=pdf-body
https://www.benchchem.com/product/b1314125?utm_src=pdf-body
https://www.benchchem.com/product/b1314125?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Piperidin-3-yl_acetic-acid-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Identification of 2-(Piperidin-3-yl)acetic acid hydrochloride

Identifier Value

IUPAC Name 2-(piperidin-3-yl)acetic acid;hydrochloride[1]

CAS Number 71985-81-4[1]

Molecular Formula C₇H₁₄ClNO₂[1]

Molecular Weight 179.64 g/mol [1]

Canonical SMILES C1CC(CNC1)CC(=O)O.Cl

InChI Key IMUCGEDHTPKPBM-UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of 2-(Piperidin-3-yl)acetic acid
hydrochloride

Property Value Source

Topological Polar Surface Area 49.3 Å² PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Complexity 125 PubChem

Formal Charge 0 PubChem

Experimental Protocols
Accurate determination of physicochemical properties is fundamental to drug development. The

following sections detail the standard experimental methodologies for measuring key

parameters of a compound like 2-(Piperidin-3-yl)acetic acid hydrochloride.

Melting Point Determination
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The melting point is a crucial indicator of a substance's purity.

Methodology:

Sample Preparation: A small, dry sample of 2-(Piperidin-3-yl)acetic acid hydrochloride is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Instrumentation: A calibrated digital melting point apparatus is used.

Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

Observation: The temperature range from the appearance of the first liquid droplet to the

complete liquefaction of the sample is recorded as the melting range. For a pure substance,

this range is typically narrow.
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Sample Preparation Measurement Result

Powder Sample Pack Capillary Tube Place in Apparatus Heat at Controlled Rate Observe Melting Record Temperature Range Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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